2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride
Overview
Description
. It is known for its unique chemical structure, which includes a pyridine ring substituted with a methyl group and an amine group attached to a propan-2-amine backbone.
Preparation Methods
The synthesis of 2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride involves several steps. One common method includes the reaction of 4-methylpyridine with a suitable amine precursor under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity . Industrial production methods may involve large-scale reactors and continuous flow systems to optimize the synthesis process and reduce costs.
Chemical Reactions Analysis
2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Substitution: The compound can undergo substitution reactions where the amine group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.
Scientific Research Applications
2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride has a wide range of scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme inhibition.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.
Industry: It is used in the production of specialty chemicals and as a catalyst in industrial processes.
Mechanism of Action
The mechanism of action of 2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
2-(4-methylpyridin-2-yl)propan-2-amine dihydrochloride can be compared with other similar compounds, such as:
2-amino-4-methylpyridine: This compound has a similar pyridine ring structure but lacks the propan-2-amine backbone.
2-(4-ethoxyphenyl)propan-2-amine hydrochloride: This compound has a similar amine backbone but with an ethoxyphenyl group instead of a methylpyridine group.
The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.
Properties
CAS No. |
2624136-04-3 |
|---|---|
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
